![molecular formula C18H24N6O3 B2490214 3-methoxy-1-methyl-N-(4-((4-methylpiperazin-1-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide CAS No. 1226440-80-7](/img/structure/B2490214.png)
3-methoxy-1-methyl-N-(4-((4-methylpiperazin-1-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest, due to its complex structure, likely involves intricate synthesis methods and has unique physical and chemical properties. The studies below offer a glimpse into the synthesis and analysis of related compounds, which may share similar synthesis pathways, structural characteristics, and properties.
Synthesis Analysis
The synthesis of related compounds typically involves multiple steps, including cyclization, N-methylation, and reactions with various reagents to achieve the desired structural features. For instance, Wang et al. (2018) discussed the synthesis of a PET agent through a nine-step process, showcasing the complexity and precision required in creating such molecules (Wang et al., 2018).
Molecular Structure Analysis
Characterization techniques such as NMR, mass spectra, FT-IR, UV–Visible, and X-ray diffraction are crucial for confirming the molecular structure of synthesized compounds. Kumara et al. (2018) detailed the structural analysis of a novel pyrazole derivative, highlighting the importance of these techniques in understanding the compound's configuration (Kumara et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving related compounds can vary widely, from nucleophilic displacement to cyclization, demonstrating the versatility and reactivity of these molecules. For example, Ikemoto et al. (2005) developed a practical method for synthesizing an orally active antagonist, showcasing the potential for diverse chemical transformations (Ikemoto et al., 2005).
Physical Properties Analysis
The physical properties of such compounds, including thermal stability and crystalline structure, play a significant role in their potential applications. The thermal stability and crystalline analysis of a pyrazole derivative were explored by Kumara et al. (2018), providing insight into the material characteristics of these compounds (Kumara et al., 2018).
Chemical Properties Analysis
The chemical properties, such as reactivity with other substances and stability under various conditions, are essential for understanding the potential uses and safety of these compounds. The synthesis and reactivity of different pyrazole and pyrazolopyrimidine derivatives have been studied, indicating a wide range of chemical behaviors and potential applications (Drev et al., 2014).
properties
IUPAC Name |
3-methoxy-1-methyl-N-[4-[(4-methylpiperazin-1-yl)carbamoyl]phenyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6O3/c1-22-8-10-24(11-9-22)20-16(25)13-4-6-14(7-5-13)19-17(26)15-12-23(2)21-18(15)27-3/h4-7,12H,8-11H2,1-3H3,(H,19,26)(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRHRZYOWHBJEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CN(N=C3OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-1-methyl-N-(4-((4-methylpiperazin-1-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.